Cas no 2229523-11-7 (5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane)

• Product Name: 5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane
• CAS No: 2229523-11-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 6335804
• PubChem ID: 165677680
• Update Time: 2025-11-01

5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane
• EN300-1989690
• 2229523-11-7

• Inchi： 1S/C13H14O3/c1-5-13(2,3)9-6-11-12(16-8-15-11)7-10(9)14-4/h1,6-7H,8H2,2-4H3
• InChI Key： OZALSOUFKDJBGI-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)C(C#C)(C)C)OC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7Ų

Additional information on 5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane

5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane: A Comprehensive Overview

5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane (CAS No. 2229523-11-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane.

The chemical structure of 5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane is notable for its 1,3-dioxaindane core and the presence of a methoxy group and a 2-methylbut-3-yn-2-yl substituent. The 1,3-dioxaindane scaffold is a versatile platform that has been extensively studied for its potential in drug discovery due to its ability to modulate various biological targets. The methoxy group and the alkynyl substituent contribute to the compound's unique electronic and steric properties, which may influence its biological activity and pharmacokinetic profile.

The synthesis of 5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane typically involves a multi-step process that combines modern synthetic methodologies. One common approach involves the formation of the 1,3-dioxaindane core through a cyclization reaction, followed by the introduction of the methoxy and alkynyl groups through selective functional group transformations. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In terms of biological activity, 5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and antioxidant properties, which are crucial for the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Additionally, preliminary studies have suggested that 5-methoxy-6-(2-methylbut-3-yn-2-yl)-1,3-dioxaindane may have potential as an anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis in certain cancer cell lines.

The pharmacokinetic profile of 5-methoxy-6-(2-methylbut-3-yinyl)-1,3-dioxaindane is another important aspect that has been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity make it a promising candidate for further clinical evaluation. However, more detailed studies are needed to fully understand its pharmacokinetic behavior in vivo.

Recent research has also focused on optimizing the structure of 5-methoxy-6-(2-methylbut-yinyl)-1,3-dioxaindane to enhance its therapeutic potential. Structure–activity relationship (SAR) studies have identified key structural modifications that can improve the compound's potency and selectivity. For example, substituting the methoxy group with other functional groups or altering the length and branching of the alkynyl chain can significantly impact its biological activity. These findings provide valuable insights for designing more effective derivatives of 5-methoxy-6-(2-methylbut-yinyl)-1,3-dioxaindane.

In conclusion, 5-methoxy-6-(2-methylbut-yinyl)-1,3-dioxaindane (CAS No. 2229523-11-7) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique chemical structure and potential therapeutic applications make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, this compound may pave the way for new treatments for various diseases.